Cas no 317817-41-7 (1H-Benzimidazole-2-acetonitrile,7-methoxy-)

1H-Benzimidazole-2-acetonitrile,7-methoxy- is a heterocyclic organic compound featuring a benzimidazole core substituted with a methoxy group at the 7-position and an acetonitrile moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The methoxy group enhances solubility and electronic properties, while the acetonitrile functionality offers reactivity for further derivatization. Its stability under standard conditions and compatibility with diverse reaction conditions make it a valuable building block in medicinal chemistry and material science. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.
1H-Benzimidazole-2-acetonitrile,7-methoxy- structure
317817-41-7 structure
Product Name:1H-Benzimidazole-2-acetonitrile,7-methoxy-
CAS No:317817-41-7
MF:C10H9N3O
MW:187.197961568832
MDL:MFCD18807766
CID:301210
PubChem ID:45077926
Update Time:2025-05-19

1H-Benzimidazole-2-acetonitrile,7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-acetonitrile,7-methoxy-
    • 1H-Benzimidazole-2-acetonitrile,4-methoxy- (9CI)
    • AC5879
    • 317817-41-7
    • CS-0059049
    • MFCD18807766
    • 2-(4-methoxy-1H-benzimidazol-2-yl)acetonitrile
    • 2-(7-methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile
    • AKOS024016617
    • DTXSID301271059
    • 1H-Benzimidazole-2-acetonitrile,4-methoxy-(9CI)
    • CS-12325
    • SY046472
    • 4-methoxy-1h-benzimidazole-2-acetonitrile
    • 7-methoxy-1H-Benzimidazole-2-acetonitrile
    • EN300-372934
    • 2-(Cyanomethyl)-4-methoxybenzimidazole
    • 2-(4-methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile
    • 2-(4-methoxy-1H-1,3-benzodiazol-2-yl)acetonitrile
    • DB-108256
    • MDL: MFCD18807766
    • Inchi: 1S/C10H9N3O/c1-14-8-4-2-3-7-10(8)13-9(12-7)5-6-11/h2-4H,5H2,1H3,(H,12,13)
    • InChI Key: PUVMVNRIJSTIGD-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=C1N=C(CC#N)N2

Computed Properties

  • Exact Mass: 187.07467
  • Monoisotopic Mass: 187.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.7A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 61.7

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Additional information on 1H-Benzimidazole-2-acetonitrile,7-methoxy-

Latest Research Insights on 1H-Benzimidazole-2-acetonitrile,7-methoxy- (CAS: 317817-41-7) in Chemical Biology and Pharmaceutical Applications

The compound 1H-Benzimidazole-2-acetonitrile,7-methoxy- (CAS: 317817-41-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 1H-Benzimidazole-2-acetonitrile,7-methoxy- as a key intermediate in the synthesis of novel benzimidazole derivatives. These derivatives exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the 2-acetonitrile position significantly enhance the compound's binding affinity to target enzymes, such as tyrosine kinases, which are critical in cancer cell proliferation.

In addition to its role in oncology, 1H-Benzimidazole-2-acetonitrile,7-methoxy- has shown promise in the treatment of infectious diseases. A recent preprint on bioRxiv reported its efficacy against resistant strains of Mycobacterium tuberculosis, with a mechanism of action involving inhibition of cell wall synthesis. The study utilized molecular docking simulations to elucidate the compound's interaction with the DprE1 enzyme, a validated target for tuberculosis therapy.

From a synthetic chemistry perspective, advancements in green chemistry have enabled more efficient and sustainable production of 1H-Benzimidazole-2-acetonitrile,7-methoxy-. A 2024 paper in Organic Process Research & Development described a microwave-assisted synthesis method that reduces reaction times by 60% while maintaining high yields (85-90%). This innovation addresses previous challenges related to scalability and environmental impact, making the compound more accessible for large-scale pharmaceutical applications.

Ongoing clinical investigations are exploring the pharmacokinetic profile of 1H-Benzimidazole-2-acetonitrile,7-methoxy- derivatives. Preliminary data from Phase I trials indicate favorable absorption and distribution characteristics, with moderate plasma protein binding (60-70%) and a half-life suitable for once-daily dosing regimens. Researchers are particularly optimistic about its potential as a scaffold for developing next-generation kinase inhibitors with improved selectivity profiles.

In conclusion, 1H-Benzimidazole-2-acetonitrile,7-methoxy- (CAS: 317817-41-7) represents a promising chemical entity with multifaceted applications in modern drug discovery. Its structural versatility, combined with recent synthetic advancements and demonstrated biological activities, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas. Future research directions should focus on optimizing its drug-like properties and exploring combination therapies to maximize clinical benefits.

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